![molecular formula C24H21N3O5S B2912679 Ethyl 2-[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate CAS No. 865174-65-8](/img/structure/B2912679.png)
Ethyl 2-[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of “Ethyl 2-[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate” consists of a benzothiazole ring fused with a pyrrolidinone moiety. The presence of the ester group suggests potential reactivity and biological activity. For a visual representation, refer to the chemical structure in the source.
Scientific Research Applications
Antidiabetic Activity
The compound’s structure suggests potential antidiabetic properties. Rhodanine derivatives have been investigated for their effects on blood glucose regulation. This compound may act as an inhibitor of enzymes involved in glucose metabolism, making it a candidate for further exploration in the treatment of Type 2 diabetes mellitus (T2DM) .
Protein Kinase Inhibition
Rhodanine derivatives have demonstrated protein kinase inhibition activity. These compounds can interfere with cellular signaling pathways, making them valuable in cancer research and drug development. Investigating the effect of our compound on specific kinases could reveal novel therapeutic targets .
Topoisomerase II Inhibition
Topoisomerases are enzymes essential for DNA replication and repair. Inhibiting topoisomerase II can disrupt DNA processes, leading to cell death. Our compound’s structure suggests potential topoisomerase II inhibition, which could be relevant in cancer therapy .
Anticancer Activity
Given its structural features, this compound may exhibit anticancer properties. Investigating its effects on cancer cell lines, especially MCF-7 breast cancer cells, could provide valuable insights into its potential as an antitumor agent .
Cholinesterase Inhibition
Cholinesterase inhibitors play a crucial role in treating neurodegenerative diseases such as Alzheimer’s. Our compound’s structure resembles known cholinesterase inhibitors. Further studies could explore its efficacy in preventing acetylcholine breakdown .
Therapeutic Target for T2DM
Considering the success of N-substituted rhodanine derivatives like Epalrestat in diabetic neuropathy treatment, our compound might serve as a therapeutic target for T2DM management. Investigating its effects on key enzymes (e.g., PTP1B, α-amylase, and α-glucosidase) could provide valuable data .
Safety and Hazards
- MSDS : Refer to the Material Safety Data Sheet for detailed safety information.
properties
IUPAC Name |
ethyl 2-[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O5S/c1-3-13-26-18-10-7-16(23(31)32-4-2)14-19(18)33-24(26)25-22(30)15-5-8-17(9-6-15)27-20(28)11-12-21(27)29/h3,5-10,14H,1,4,11-13H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOVFYDFEFBZVRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O)S2)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-ethyl 3-allyl-2-((4-(2,5-dioxopyrrolidin-1-yl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(E)-4-(Diethylamino)-2-oxobut-3-enyl] 2-cyclohexyl-2-hydroxy-2-phenylacetate](/img/structure/B2912597.png)
![Methyl 2-[2-(furan-2-carbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate](/img/structure/B2912603.png)
![N-(2,5-difluorophenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2912604.png)
![1,3-dimethyl-6-[(2-methylphenyl)amino]-5-[4-(propan-2-yloxy)phenyl]furo[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2912607.png)
![2-methyl-3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)aniline](/img/structure/B2912612.png)
![ethyl N-[(2-fluorophenyl)(2-oxocyclohexyl)methyl]carbamate](/img/structure/B2912619.png)